molecular formula C12H16O2 B8621613 2-(5,6,7,8-Tetrahydro-1-naphthoxy)ethanol

2-(5,6,7,8-Tetrahydro-1-naphthoxy)ethanol

Cat. No.: B8621613
M. Wt: 192.25 g/mol
InChI Key: FQILTPIUYQZGKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5,6,7,8-Tetrahydro-1-naphthoxy)ethanol is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16O2

Molecular Weight

192.25 g/mol

IUPAC Name

2-(5,6,7,8-tetrahydronaphthalen-1-yloxy)ethanol

InChI

InChI=1S/C12H16O2/c13-8-9-14-12-7-3-5-10-4-1-2-6-11(10)12/h3,5,7,13H,1-2,4,6,8-9H2

InChI Key

FQILTPIUYQZGKC-UHFFFAOYSA-N

Canonical SMILES

C1CCC2=C(C1)C=CC=C2OCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 700 mg (2.54 mmol) of the title product of Example 58 in a mixture of 9 ml of acetic acid, 3 ml of tetrahydrofuran, and 3 ml of water was stirred at 85°-90° C. After 3.5 hours, 4 drops of concentrated sulfuric acid were added and stirring continued for an additional one-half hour. The mixture was permitted to cool, and 4 g of sodium carbonate monohydrate was added. The resulting mixture was partitioned between diethyl ether and water. The organic layer was washed repeatedly with saturated aqueous sodium bicarbonate, with water, and then with brine. The solution was dried over magnesium sulfate, the drying agent was removed by filtration, and the solvent was removed under reduced pressure. Chromatography of the residue on silica gel, using 15% ethyl acetate/toluene as eluent, gave 216 mg of the title compound.
Name
title product
Quantity
700 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
9 mL
Type
solvent
Reaction Step One
Name
sodium carbonate monohydrate
Quantity
4 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three

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